Cas no 1022150-57-7 (Sgx-523)

• Product Name: Sgx-523
• CAS No: 1022150-57-7
• MF: C₁₈H₁₃N₇S
• MW: 359.407720327377
• MDL: MFCD16660190
• CID: 823009
• PubChem ID: 24779724
• Update Time: 2025-04-19

Sgx-523 Chemical and Physical Properties

Names and Identifiers

• SGX-523
• 6-(6-(1-Methyl-1H-pyrazol-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-ylthio)quinoline
• 6-[[6-(1-methyl-1H-pyrazol-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]Quinoline
• 6-[[6-(1-methylpyrazol-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]quinoline
• Quinoline, 6-[[6-(1-methyl-1H-pyrazol-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]-
• SGX523
• SGX-523 (SGX 523, SGX523)
• 6-[6-(1-methyl-1H-pyrazol-4-yl)-[1,2,4]triazolo-[4,3-b]pyridazin-3-ylsulfanyl]quinoline
• SGX523,SGX-523
• SGX 523(SGX-523)
• Quinoline,6-[[6-(1-Methyl-1H-pyrazol-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]-
• 6-[[6-(1-Methyl-1H-pyrazol-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]quinoline SGX 523
• SGX 523
• WH8SQN09KJ
• 6-{[6-(1-methyl-1H-pyrazol-4-yl)[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}quinoline
• C18H13N7S
• BDBM50355498
• Quinoline, 6-[[6-(1-methyl-1H-pyrazol-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]-;Quinoline, 6-[[6-(1-methyl-1H-pyrazol-4-yl)-1,
• CHEBI:90624
• 6-[6-(1-methyl-1H-pyrazol-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-ylsulfanyl]-quinoline
• NSC-800884
• BCZUAADEACICHN-UHFFFAOYSA-N
• SGX-523?
• NSC-758591
• BCP01772
• SDCCGSBI-0654344.P001
• BRD-K19477839-001-07-6
• HMS3654I04
• AC-28431
• NSC800884
• Quinoline, 6-((6-(1-methyl-1H-pyrazol-4-yl)-1,2,4-triazolo(4,3-b)pyridazin-3-yl)thio)-
• s1112
• SW219713-1
• Q27088796
• Met Kinase Inhibitor VI, SGX523 - CAS 1022150-57-7
• CHEMBL1236107
• J-518184
• CCG-264717
• 3dkg
• DTXSID70647300
• CS-0154
• 3dkf
• HMS3295E13
• GTPL5709
• HY-12019
• 1022150-57-7
• 6-{[6-(1-methyl-1H-pyrazol-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}quinoline (4)
• 6-[[6-(1-methylpyrazol-4-yl)-[1,2,4]triazolo[5,4-f]pyridazin-3-yl]sulfanyl]quinoline
• SCHEMBL4496422
• DB08584
• 6-{[6-(1-methylpyrazol-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}quinoline
• NCGC00263163-02
• BDBM60589
• MLS006010279
• UNII-WH8SQN09KJ
• 6-((6-(1-methyl-1H-pyrazol-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)quinoline
• AKOS025117577
• NCGC00263163-01
• NS00072376
• BRD-K19477839-001-01-9
• AS-16292
• DB06314
• Quinoline, 6-[[6-(1-methyl-1H-pyrazol-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]-;Quinoline, 6-[[6-(1-methyl-1H-pyrazol-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]-
• SB19371
• NSC758591
• EX-A1482
• SMR004701349
• SGX-523, >=98%
• Sgx-523

• MDL： MFCD16660190
• Inchi： 1S/C18H13N7S/c1-24-11-13(10-20-24)16-6-7-17-21-22-18(25(17)23-16)26-14-4-5-15-12(9-14)3-2-8-19-15/h2-11H,1H3
• InChI Key： BCZUAADEACICHN-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C(=CC=CN=2)C=1)C1=NN=C2C=CC(C3C=NN(C)C=3)=NN21

Computed Properties

• Exact Mass: 359.09500
• Monoisotopic Mass: 359.09531462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.1
• XLogP3: 2.4

Experimental Properties

• Density: 1.485
• PSA: 99.09000
• LogP: 3.22420

Sgx-523 Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

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